Cas no 88040-85-1 (Benzenesulfonyl chloride, 2-methoxy-5-propyl-)

• Product Name: Benzenesulfonyl chloride, 2-methoxy-5-propyl-
• CAS No: 88040-85-1
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 647631
• PubChem ID: 55280304
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 2-methoxy-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methoxy-5-propyl-
• 2-methoxy-5-propylbenzenesulfonyl chloride
• DTXSID40717342
• 88040-85-1
• AKOS006335781
• 2-Methoxy-5-propylbenzene-1-sulfonyl chloride

• Inchi： 1S/C10H13ClO3S/c1-3-4-8-5-6-9(14-2)10(7-8)15(11,12)13/h5-7H,3-4H2,1-2H3
• InChI Key： VMTDVQRVZZBQAU-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC(=C1)CCC)OC)(=O)=O

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų